Cas no 2640960-03-6 (N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide)

• Product Name: N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
• CAS No: 2640960-03-6
• MF: C₁₅H₂₀N₄O₂S
• MW: 320.409901618958
• CID: 5317204
• PubChem ID: 155800015
• Update Time: 2025-06-08

N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
• F6752-3346
• 2640960-03-6
• AKOS040723807
• N-[1-(3-Cyano-6-methyl-2-pyridinyl)-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C15H20N4O2S/c1-11-4-5-12(9-16)15(17-11)19-8-2-3-13(10-19)18-22(20,21)14-6-7-14/h4-5,13-14,18H,2-3,6-8,10H2,1H3
• InChI Key： GXVQYSUMEJIOCD-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(C3=NC(C)=CC=C3C#N)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 320.13069707g/mol
• Monoisotopic Mass: 320.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 551.8±60.0 °C(Predicted)
• pka: 10.43±0.20(Predicted)

Additional information on N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide

Professional Introduction to N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide (CAS No. 2640960-03-6)

N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2640960-03-6, represents a novel class of molecules with potential applications in addressing various therapeutic challenges. The structural framework of this compound incorporates multiple functional groups, including a piperidine moiety and a cyclopropanesulfonamide moiety, which contribute to its unique pharmacological properties.

The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance bioavailability and interact with biological targets effectively. In the case of N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide, the presence of a 3-cyano group at the 6-position of the pyridine ring introduces additional electronic and steric features that can influence its binding affinity and selectivity. This modification is particularly significant in the context of drug design, as it allows for fine-tuning of the compound's interactions with biological receptors.

The cyclopropanesulfonamide moiety is another critical component of this compound, contributing to its overall pharmacological profile. Cyclopropanesulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds in the development of novel therapeutics. The incorporation of this group into N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide suggests that this compound may exhibit potent activity against specific biological targets, particularly those involved in inflammatory and metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. These tools have been instrumental in understanding how modifications like the 3-cyano group and the cyclopropanesulfonamide moiety influence the compound's pharmacological activity. Studies have shown that these structural features can significantly enhance binding affinity and selectivity, which are crucial factors in drug development.

In addition to its structural complexity, N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide has been investigated for its potential therapeutic applications. Preliminary studies suggest that this compound may have efficacy in modulating pathways associated with neurological disorders, cancer, and inflammation. The ability of this molecule to interact with multiple targets makes it an attractive candidate for further exploration in drug discovery.

The synthesis of N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide involves a series of multi-step organic reactions, each requiring precise control over reaction conditions and reagent selection. The introduction of the 3-cyano group at the 6-position of the pyridine ring is particularly challenging, as it requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, have been employed to facilitate these reactions efficiently.

The pharmacokinetic properties of N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide are also of great interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a therapeutic agent. Preliminary ADME studies have indicated that this compound exhibits favorable pharmacokinetic profiles, suggesting that it may be suitable for oral administration and have a reasonable half-life.

The potential applications of N-[1-(3-cyano-6-methylpyridin-2-yl)piperidin-3-y lcyclopropanesulfonamide extend beyond traditional therapeutic areas. Research has explored its potential use in agrochemicals and industrial applications, where its unique chemical properties may offer innovative solutions. The versatility of this compound underscores its significance in various scientific disciplines.

In conclusion, N-[1-(3-cyano-6-methylpyridin -2 -yl)piperidin -3 -yl)cyclopropanesulfonamide (CAS No. 2640960 -03 -6) is a multifaceted chemical entity with significant potential in pharmaceutical research and development. Its complex structure, incorporating functional groups such as the piperidine, cyclopropanesulfonamide, and 3-cyano moieties, contributes to its unique pharmacological properties. Advances in computational chemistry and molecular modeling have provided valuable insights into its interactions with biological targets, while preliminary studies suggest promising therapeutic applications.